Cas no 339-72-0 (L-Cycloserine)

• Product Name: L-Cycloserine
• CAS No: 339-72-0
• MF: C₃H₆N₂O₂
• MW: 102.091940402985
• CID: 315827
• PubChem ID: 24278296
• Update Time: 2025-04-19

L-Cycloserine Chemical and Physical Properties

Names and Identifiers

• (S)-4-Aminoisoxazolidin-3-one
• L-Cycloserine
• (4S)-4-amino-3-Isoxazolidinone
• 3-Isoxazolidinone,4-amino-, (4S)-
• (4S)-3-oxoisoxazolidin-4-aminium
• (4S)-4-amino-1,2-oxazolidin-3-one
• (S)-(-)-Cycloserine
• (S)-4-Amino-3-isoxazolidone
• (S)-Cycloserine
• Cyclo-L-serine
• L-4-Amino-3-isoxazolidinone
• Levcycloserine

• Inchi： 1S/C3H6N2O2/c4-2-1-7-5-3(2)6/h2H,1,4H2,(H,5,6)/t2-/m0/s1
• InChI Key： DYDCUQKUCUHJBH-REOHCLBHSA-N
• SMILES： O1C[C@@H](C(N1)=O)N

Computed Properties

• Exact Mass: 102.04298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -1.5

Experimental Properties

• Color/Form: Not available
• Density: 1.278
• Melting Point: 153-154 ºC
• Boiling Point: 191.38°C (rough estimate)
• Refractive Index: 1.5110 (estimate)
• Solubility: H2O: soluble50mg/mg protein
• PSA: 64.35
• Solubility: Not available

L-Cycloserine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• WGK Germany：2
• Hazard Category Code： 5-20
• Safety Instruction： 38-36/37
• FLUKA BRAND F CODES：10
• RTECS：NY2976000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives